![molecular formula C21H24ClNO5 B6020379 ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate](/img/structure/B6020379.png)
ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate
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Overview
Description
Ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate is a chemical compound that has been synthesized for various scientific research applications. This compound has gained attention due to its potential therapeutic properties and its unique chemical structure. In
Mechanism of Action
The mechanism of action of ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate is not fully understood. However, it is believed that this compound works by inhibiting the activity of enzymes that are involved in inflammation and oxidative stress. It may also work by modulating certain signaling pathways in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. It has also been shown to have analgesic effects, meaning it can reduce pain. Additionally, this compound has been shown to have neuroprotective effects, meaning it can protect the brain from damage.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic properties. This compound has been shown to have a number of beneficial effects, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its complex synthesis method. This may make it difficult to produce large quantities of the compound for use in experiments.
Future Directions
There are a number of future directions for research on ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate. One direction is to further explore its potential therapeutic properties, particularly in the treatment of neurological disorders and cancer. Another direction is to investigate its mechanism of action in more detail. Additionally, researchers may explore alternative synthesis methods for this compound to make it more accessible for use in experiments. Finally, researchers may investigate the potential side effects of this compound to ensure its safety for use in humans.
Synthesis Methods
The synthesis of ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate involves a multi-step process. The first step involves the reaction of 2-chlorobenzylamine with 5-methoxy-2-furoic acid to produce 2-chlorobenzyl 5-methoxy-2-furoate. The second step involves the reaction of this intermediate with piperidine and ethyl chloroformate to produce this compound. This synthesis method has been optimized for high yield and purity.
Scientific Research Applications
Ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate has been extensively studied for its potential therapeutic properties. This compound has been shown to have anti-inflammatory, analgesic, and antioxidant effects. It has also been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its potential to treat cancer and infectious diseases.
properties
IUPAC Name |
ethyl 4-[(2-chlorophenyl)methyl]-1-(5-methoxyfuran-2-carbonyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClNO5/c1-3-27-20(25)21(14-15-6-4-5-7-16(15)22)10-12-23(13-11-21)19(24)17-8-9-18(26-2)28-17/h4-9H,3,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADBPHAMZHVSXGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)C(=O)C2=CC=C(O2)OC)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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